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Compound of Interest

Compound Name: SRT 1720 monohydrochloride

Cat. No.: B1662792 Get Quote

Essential Safety and Handling Guide for SRT 1720
Monohydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling SRT 1720 monohydrochloride in a laboratory setting. Adherence

to these guidelines is critical for ensuring personal safety and maintaining the integrity of your

research. Given that the full toxicological profile of this compound may not be completely

understood, a cautious and proactive approach to safety is paramount.

Immediate Safety and Hazard Information
SRT 1720 monohydrochloride is a selective and potent activator of SIRT1.[1][2][3] While

specific hazard data is limited, it should be handled as a potentially hazardous substance. Key

immediate concerns include:

Irritation: May cause skin and serious eye irritation.

Unknown Toxicity: The full toxicological properties have not been thoroughly investigated.

Assume the compound could be harmful if inhaled, ingested, or absorbed through the skin.
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A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following equipment is mandatory when handling SRT 1720 monohydrochloride.

PPE Category Recommended Equipment Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

material. Inspect gloves for

integrity before use and

change them frequently,

especially after direct contact

with the compound.

Body Protection Laboratory coat
Fully buttoned to protect skin

and personal clothing.

Respiratory Protection
Not generally required for

small quantities

Use a certified chemical fume

hood to avoid generating dust

or aerosols. If a fume hood is

not available or if there is a risk

of aerosolization, a NIOSH-

approved respirator may be

necessary.

Operational Plan: Safe Handling and Storage
Designated Area: All handling of SRT 1720 monohydrochloride, including weighing and

solution preparation, should be conducted in a designated area, preferably within a certified

chemical fume hood to prevent inhalation of any dust particles.[4]

Weighing:

Ensure the balance is inside a chemical fume hood or a ventilated balance enclosure.

Handle the solid compound carefully to avoid creating dust.

Use appropriate tools (e.g., spatulas) to transfer the powder.
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Solution Preparation:

Slowly add the solvent to the vial containing the SRT 1720 monohydrochloride powder to

prevent splashing.[4]

Consult the solubility data to prepare solutions of the desired concentration.

Solvent Solubility Source(s)

DMSO 10 mg/mL [1]

DMF 1 mg/mL [1]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1]

Storage:

Store the solid compound at -20°C.

Store stock solutions at -20°C or -80°C for long-term stability.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing.[5]

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open.[5][6] Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Small Spills

Alert others in the area. Wearing appropriate

PPE, cover the spill with an absorbent material

(e.g., vermiculite, sand).[4] Carefully scoop the

material into a sealed, labeled hazardous waste

container. Clean the spill area with a suitable

solvent followed by soap and water.

Large Spills
Evacuate the area immediately. Alert your

institution's emergency response team.[4]

Disposal Plan
All waste contaminated with SRT 1720 monohydrochloride must be treated as hazardous

chemical waste.

Solid Waste: Collect all solid waste (e.g., contaminated gloves, pipette tips, vials) in a

designated, sealed, and clearly labeled hazardous waste container.[4]

Liquid Waste: Collect all liquid waste containing SRT 1720 monohydrochloride in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams unless compatibility has been confirmed.[4]
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Disposal: Follow all local, state, and federal regulations for the disposal of hazardous

chemical waste.

Workflow and Signaling Pathway Diagrams
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Caption: Workflow for Safe Handling of SRT 1720 Monohydrochloride.
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Caption: Simplified Signaling Pathway of SRT 1720 via SIRT1 Activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling SRT 1720
monohydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662792#personal-protective-equipment-for-
handling-srt-1720-monohydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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